Cas no 1705649-54-2 (Mecoprop-d6)

• Product Name: Mecoprop-d6
• CAS No: 1705649-54-2
• Molecular Formula: C₁₀H₁₁ClO₃
• Molecular Weight: 220.682512521744
• CID: 4554048
• PubChem ID: 329754987

Mecoprop-d6 Properties

Names and Identifiers

• Mecoprop-d6
• 2-(4-Chloro-2-methyl-d3-phenoxy-d3)propionic acid
• Mecoprop D6 (ring D3, methyl D3)
• 2-[4-chloro-2,3,5-trideuterio-6-(trideuteriomethyl)phenoxy]propanoic acid
• Mecoprop D6 (phenyl D3, methyl D3)
• Mecoprop D6 (phenyl D3, methyl D3) 100 microg/mL in Acetonitrile
• Mecoprop-(4-chloro-2-methylphenoxy-d6), PESTANAL(R), analytical standard
• 1705649-54-2

• MDL： MFCD11616829
• InChIKey： WNTGYJSOUMFZEP-YFNZQJCKSA-N
• Inchi： 1S/C10H11ClO3/c1-6-5-8(11)3-4-9(6)14-7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)/i1D3,3D,4D,5D
• SMILES： ClC1C([2H])=C([2H])C(=C(C([2H])([2H])[2H])C=1[2H])OC(C(=O)O)C

Computed Properties

• Exact Mass: 220.077332g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 220.077332g/mol
• Heavy Atom Count: 14
• Complexity: 208
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5
• Molecular Weight: 220.68g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids